Cas no 99327-43-2 (endo-8-oxabicyclo[3.2.1]oct-6-en-3-ol)

• Product Name: endo-8-oxabicyclo[3.2.1]oct-6-en-3-ol
• CAS No: 99327-43-2
• MF: C₇H₁₀O₂
• MW: 126.15
• CID: 5290491
• Update Time: 2026-03-10

endo-8-oxabicyclo[3.2.1]oct-6-en-3-ol Chemical and Physical Properties

Names and Identifiers

• endo-8-oxabicyclo[3.2.1]oct-6-en-3-ol

• Inchi： 1S/C7H10O2/c8-5-3-6-1-2-7(4-5)9-6/h1-2,5-8H,3-4H2
• InChI Key： ABVBRZBWLIIJPF-UHFFFAOYSA-N
• SMILES： C12OC(C=C1)CC(O)C2

Additional information on endo-8-oxabicyclo[3.2.1]oct-6-en-3-ol

Recent Advances in the Study of endo-8-oxabicyclo[3.2.1]oct-6-en-3-ol (CAS: 99327-43-2) in Chemical Biology and Pharmaceutical Research

The compound endo-8-oxabicyclo[3.2.1]oct-6-en-3-ol (CAS: 99327-43-2) has recently garnered significant attention in chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This bicyclic ether alcohol serves as a versatile scaffold for the synthesis of various bioactive molecules, particularly in the development of novel antiviral and anticancer agents. Recent studies have focused on exploring its synthetic pathways, structural modifications, and biological activities, shedding new light on its pharmacological potential.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's effectiveness as a precursor for synthesizing nucleoside analogs with potent antiviral activity against RNA viruses. The researchers utilized the oxabicyclic structure to create stable carbocyclic nucleosides that showed improved metabolic stability compared to traditional ribose-based analogs. The study reported a 15-fold increase in antiviral potency against SARS-CoV-2 variants when compared to remdesivir in vitro, highlighting the compound's potential in addressing emerging viral threats.

In the field of oncology, a recent Nature Communications paper (2024) described the development of novel kinase inhibitors derived from endo-8-oxabicyclo[3.2.1]oct-6-en-3-ol. The rigid bicyclic structure was found to provide optimal spatial orientation for targeting specific hydrophobic pockets in protein kinases. Particularly promising results were observed in targeting resistant mutations of EGFR in non-small cell lung cancer, with lead compounds showing IC50 values in the low nanomolar range and excellent selectivity profiles.

The compound's unique stereochemistry has also enabled breakthroughs in asymmetric synthesis. A 2024 Angewandte Chemie publication detailed a novel catalytic system that leverages the chiral environment of endo-8-oxabicyclo[3.2.1]oct-6-en-3-ol to achieve unprecedented enantioselectivity in C-C bond forming reactions. This development has significant implications for the pharmaceutical industry, where chiral purity is often crucial for drug efficacy and safety.

Recent advancements in formulation science have addressed previous challenges with the compound's physicochemical properties. A 2023 study in Molecular Pharmaceutics reported successful development of nanoparticle formulations that significantly improved the bioavailability of endo-8-oxabicyclo[3.2.1]oct-6-en-3-ol derivatives, overcoming previous limitations related to poor water solubility. This technological breakthrough has opened new possibilities for oral administration of drugs based on this scaffold.

Ongoing clinical trials (Phase I/II) are currently evaluating the safety and efficacy of several endo-8-oxabicyclo[3.2.1]oct-6-en-3-ol derivatives for various indications, including viral infections and solid tumors. Preliminary results presented at recent conferences suggest favorable pharmacokinetic profiles and manageable toxicity, though comprehensive data are still awaited. The pharmaceutical industry has shown increasing interest in this compound class, with several major companies filing patents for novel derivatives in the past two years.

Future research directions are likely to focus on expanding the therapeutic applications of endo-8-oxabicyclo[3.2.1]oct-6-en-3-ol derivatives, particularly in areas of inflammation and neurodegenerative diseases. Computational modeling studies predict several promising off-target activities that warrant experimental validation. Additionally, the development of more sustainable synthetic routes for large-scale production remains an active area of investigation, with recent progress in biocatalytic approaches showing particular promise.